Cas no 127168-91-6 (Methyl 2,3-bis(bromomethyl)benzoate)

• Product Name: Methyl 2,3-bis(bromomethyl)benzoate
• CAS No: 127168-91-6
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 835887
• PubChem ID: 15190683
• Update Time: 2025-10-28

Methyl 2,3-bis(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-bis(bromomethyl)benzoate
• Benzoic-acid-2-3-bis-bromomethyl---methyl-ester
• AKOS016845128
• 127168-91-6
• SCHEMBL5839700
• MFCD18642874
• CS-13734
• J-521886
• DTXSID90569858
• EN300-119611
• Benzoic acid, 2,3-bis(bromomethyl)-, methyl ester
• CS-M0914
• methyl2,3-bis(bromomethyl)benzoate
• DB-370713

• Inchi： 1S/C10H10Br2O2/c1-14-10(13)8-4-2-3-7(5-11)9(8)6-12/h2-4H,5-6H2,1H3
• InChI Key： AIZKAMIZWQQDNG-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CC=CC=1CBr

Computed Properties

• Exact Mass: 321.90271g/mol
• Monoisotopic Mass: 319.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.728
• Boiling Point: 375.4 °C at 760 mmHg
• Flash Point: 180.8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,3-bis(bromomethyl)benzoate

Comprehensive Guide to Methyl 2,3-bis(bromomethyl)benzoate (CAS No. 127168-91-6): Properties, Applications, and Industry Insights

Methyl 2,3-bis(bromomethyl)benzoate (CAS No. 127168-91-6) is a specialized organic compound widely recognized for its unique molecular structure and versatility in synthetic chemistry. This aromatic ester derivative, featuring two bromomethyl functional groups, has garnered significant attention in pharmaceutical intermediates, material science, and agrochemical research. Its high reactivity and selective bromination properties make it a valuable building block for complex molecular architectures.

In recent years, the demand for brominated aromatic compounds like Methyl 2,3-bis(bromomethyl)benzoate has surged due to their role in developing lightweight polymers and flame-retardant additives—key topics in sustainability-driven industries. Researchers frequently search for "CAS 127168-91-6 solubility" or "synthesis of bromomethyl benzoate derivatives," reflecting its technical relevance. The compound's crystalline form and moderate stability under controlled conditions further enhance its utility in lab-scale and industrial applications.

From an environmental perspective, Methyl 2,3-bis(bromomethyl)benzoate aligns with the growing interest in green chemistry alternatives. Its potential use in biodegradable material design has been explored in peer-reviewed studies, addressing concerns about persistent organic pollutants. Analytical techniques such as HPLC purity testing and NMR characterization are commonly employed to ensure quality, as evidenced by frequent searches for "127168-91-6 analytical methods."

The compound's mechanochemical applications also intersect with trending topics like energy-efficient synthesis. For instance, its role in catalytic cross-coupling reactions—a hotspot in modern organic chemistry—has been documented in journals focusing on atom economy and waste reduction. This positions Methyl 2,3-bis(bromomethyl)benzoate as a candidate for sustainable chemical manufacturing processes.

Handling and storage recommendations for CAS 127168-91-6 emphasize moisture-sensitive conditions and inert atmosphere packaging, topics frequently queried by laboratory professionals. Innovations in stabilization techniques for brominated compounds have further expanded its practical shelf life, making it a reliable reagent for multi-step synthetic routes.

In conclusion, Methyl 2,3-bis(bromomethyl)benzoate exemplifies the convergence of structural specificity and functional adaptability in modern chemistry. Its integration into high-value chemical production and alignment with eco-friendly trends ensure its continued relevance across scientific disciplines. Future research may explore its nanomaterial compatibility or bioactive compound synthesis, further solidifying its role in innovation-driven sectors.